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Compound of Interest

Compound Name: 8-Hydroxydecanoyl-CoA

Cat. No.: B15597733

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial suppliers for the 8-
Hydroxydecanoyl-CoA standard and detailed application notes and protocols for its use in
research and drug development. 8-Hydroxydecanoyl-CoA is a key intermediate in the
mitochondrial fatty acid B-oxidation pathway, making it a critical standard for studying metabolic
disorders and developing therapeutic interventions.

Commercial Suppliers of 8-Hydroxydecanoyl-CoA

Currently, a primary commercial supplier for high-purity 8-Hydroxydecanoyl-CoA standard is:

e MedChemExpress (MCE): MCE offers 8-Hydroxydecanoyl-CoA for research purposes. The
product is available in various quantities, and researchers can request a quote through their
website. It is important to note that this product is intended for research use only.

A comprehensive list of all potential suppliers is not readily available. Researchers are
encouraged to inquire with other major suppliers of lipid standards, such as Cayman Chemical,
Santa Cruz Biotechnology, and Avanti Polar Lipids, for potential availability or custom synthesis
options.

Table 1: Commercial Supplier Information for 8-Hydroxydecanoyl-CoA
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. Catalog ] Available
Supplier Product Name Purity .
Number Quantities

8-

MedChemExpres ] 50 mg, 100 mg,
Hydroxydecanoyl HY-CE01363 >98% (typical)

S CoA 250 mg
-Co

Note: Purity and available quantities are subject to change. Please refer to the supplier's
website for the most up-to-date information.

Application Notes: The Role of 8-Hydroxydecanoyl-
CoA in Fatty Acid B-Oxidation

8-Hydroxydecanoyl-CoA is an intermediate in the mitochondrial fatty acid -oxidation spiral.
Specifically, it is the substrate for the enzyme L-3-hydroxyacyl-CoA dehydrogenase (LCHAD),
which is a component of the mitochondrial trifunctional protein (MTP). LCHAD catalyzes the
conversion of 8-Hydroxydecanoyl-CoA to 8-oxodecanoyl-CoA, an essential step in the
breakdown of fatty acids for energy production.[1][2]

Defects in the MTP complex, including LCHAD deficiency, lead to serious inherited metabolic
disorders characterized by the accumulation of long-chain 3-hydroxyacyl-CoAs.[2][3] Therefore,
the 8-Hydroxydecanoyl-CoA standard is crucial for:

« In vitro studies of fatty acid oxidation: Investigating the kinetics and inhibition of LCHAD and
the overall MTP complex.

e Development of diagnostic methods: Used as a standard in mass spectrometry-based
assays for the detection of metabolic disorders.

e Drug discovery: Screening for compounds that modulate the activity of enzymes involved in
fatty acid metabolism.

Below is a diagram illustrating the central role of 8-Hydroxydecanoyl-CoA in the fatty acid [3-
oxidation pathway.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15597733?utm_src=pdf-body
https://www.benchchem.com/product/b15597733?utm_src=pdf-body
https://www.benchchem.com/product/b15597733?utm_src=pdf-body
https://www.benchchem.com/product/b15597733?utm_src=pdf-body
https://www.aocs.org/resource/fatty-acid-beta-oxidation/
https://www.mdpi.com/1422-0067/26/20/10140
https://www.mdpi.com/1422-0067/26/20/10140
https://www.revvity.com/disorders/long-chain-l-3-hydroxyacyl-coa-dehydrogenase-deficiency-lchad
https://www.benchchem.com/product/b15597733?utm_src=pdf-body
https://www.benchchem.com/product/b15597733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

( Enzymatic Steps 0
- J CoA-SH Octanoyl-CoA
B B >
Decanoyl-CoA FAD -> FADH2 trans-2-Decenoyl-CoA 8-Hydroxydecanoyl-CoA +> 8-Oxodecanoyl-CoA

fffffffffff >
Acetyl-CoA

Click to download full resolution via product page
Fatty Acid B-Oxidation Pathway

Experimental Protocols

Protocol 1: Quantification of 8-Hydroxydecanoyl-CoA
using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)

This protocol provides a general method for the quantification of 8-Hydroxydecanoyl-CoA in
biological samples. The method should be optimized for the specific instrument and sample

matrix.
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Objective: To quantify the concentration of 8-Hydroxydecanoyl-CoA in a given sample using
an external calibration curve.

Materials:

o 8-Hydroxydecanoyl-CoA standard (MedChemExpress)
o Acetonitrile (LC-MS grade)

o Methanol (LC-MS grade)

o Water (LC-MS grade)

e Formic acid

 Internal standard (e.g., a stable isotope-labeled acyl-CoA)
» Biological sample (e.qg., cell lysate, tissue homogenate)

e LC-MS/MS system (e.g., triple quadrupole mass spectrometer)
Procedure:

o Standard Curve Preparation:

o Prepare a stock solution of 8-Hydroxydecanoyl-CoA in a suitable solvent (e.g.,
methanol).

o Perform serial dilutions of the stock solution to create a series of calibration standards with
known concentrations.

o Spike each calibration standard with a fixed concentration of the internal standard.
e Sample Preparation:
o Thaw the biological sample on ice.

o Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile) containing
the internal standard to the sample.
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o Vortex and centrifuge to pellet the precipitated proteins.

o Transfer the supernatant to a new tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the dried extract in the initial mobile phase.

e LC-MS/MS Analysis:
o Inject the prepared standards and samples onto the LC-MS/MS system.
o Separate the analytes using a suitable C18 reversed-phase column.

o Detect the analytes using the mass spectrometer in positive ion mode with multiple
reaction monitoring (MRM).

Table 2: Example LC-MS/MS Parameters (to be optimized)
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Parameter

Value

Liquid Chromatography

Column

C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8
um)

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Acetonitrile

Gradient Optimized for separation of acyl-CoAs
Flow Rate 0.3 mL/min
Column Temperature 40 °C

Mass Spectrometry

lonization Mode

Positive Electrospray lonization (ESI+)

MRM Transition (Hypothetical)

Precursor ion (Q1) -> Product ion (Q3)

Collision Energy

To be optimized for 8-Hydroxydecanoyl-CoA

Dwell Time

100 ms

Data Analysis:

e Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

» Determine the concentration of 8-Hydroxydecanoyl-CoA in the samples by interpolating

their peak area ratios on the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Application Notes for 8-
Hydroxydecanoyl-CoA Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597733#commercial-suppliers-for-8-
hydroxydecanoyl-coa-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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